![molecular formula C22H13ClF6N4OS B2442828 1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-N-[3-(trifluoromethyl)benzyl]-1H-pyrazole-4-carboxamide CAS No. 321998-55-4](/img/structure/B2442828.png)
1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-N-[3-(trifluoromethyl)benzyl]-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a complex organic molecule that includes several functional groups and rings, including a thiazole ring, a pyrazole ring, and several trifluoromethyl groups . Thiazoles are heterocyclic organic compounds with a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom . Pyrazoles are organic compounds with a five-membered ring containing three carbon atoms and two nitrogen atoms .
Synthesis Analysis
While specific synthesis methods for this compound were not found, there are general methods for synthesizing compounds with similar functional groups. For example, a method has been developed for the trifluoromethylation of secondary amines using CF3SO2Na . Additionally, 4-(4-chlorophenyl)-1,3-thiazole-2-thiol, which shares some structural similarities with the requested compound, is commercially available .Scientific Research Applications
Synthesis and Chemical Characterization
- A comprehensive study on the design and synthesis of a library of 1-(2-thiazolyl)-5-(trifluoromethyl)pyrazole-4-carboxamides was conducted, demonstrating the preparation of compounds through solution-phase chemistry and their toxicological evaluation using C. elegans as a model organism. This research provides a foundational approach for synthesizing similar compounds and evaluating their biological activities (Donohue et al., 2002).
Antimicrobial Applications
- Novel analogs incorporating the pyrazole moiety demonstrated promising antibacterial activity against Staphylococcus aureus and Bacillus subtilis. These compounds were synthesized with a focus on their spectral properties and structural confirmation via various spectroscopic techniques. The study highlights the antimicrobial potential of such compounds, which could be explored for therapeutic applications (Palkar et al., 2017).
Antitumor Activities
- Research into the synthesis and biological evaluation of pyrazolo pyrimidine derivatives, including 5-(4-chlorophenyl)-N,N-dimethyl-7-(trifluoromethyl) pyrazolo pyrimidine-3-carboxamide, revealed good antitumor activities. This suggests potential applications of such compounds in cancer treatment, indicating the significance of structural modifications to enhance therapeutic efficacy (Xin, 2012).
Insecticidal Activities
- A study focused on the design, synthesis, and insecticidal activities of novel 1-substituted-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide derivatives. The compounds exhibited good insecticidal activities against several lepidopteran pests, offering a new avenue for agricultural pest management through chemical intervention (Wu et al., 2017).
properties
IUPAC Name |
1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-N-[[3-(trifluoromethyl)phenyl]methyl]pyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H13ClF6N4OS/c23-15-6-4-13(5-7-15)17-11-35-20(32-17)33-18(22(27,28)29)16(10-31-33)19(34)30-9-12-2-1-3-14(8-12)21(24,25)26/h1-8,10-11H,9H2,(H,30,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVWISMONZLUAQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)CNC(=O)C2=C(N(N=C2)C3=NC(=CS3)C4=CC=C(C=C4)Cl)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H13ClF6N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
530.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-(trifluoromethyl)-N-[3-(trifluoromethyl)benzyl]-1H-pyrazole-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.